Cas no 89597-16-0 (Anthracene, 2-methyl-1-nitro-)

• Product Name: Anthracene, 2-methyl-1-nitro-
• CAS No: 89597-16-0
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 595289
• Update Time: 2024-01-30

Anthracene, 2-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 2-methyl-1-nitro-

• Inchi： 1S/C15H11NO2/c1-10-6-7-13-8-11-4-2-3-5-12(11)9-14(13)15(10)16(17)18/h2-9H,1H3
• InChI Key： KSPCWZHTFNYWBB-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=C2C(C=C3C(=C2)C=CC=C3)=CC=C1C

Computed Properties

• Exact Mass: 237.079
• Monoisotopic Mass: 237.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2